Cas no 41958-59-2 (Dtxsid50962109)

• Product Name: Dtxsid50962109
• CAS No: 41958-59-2
• MF: C₁₇H₁₈Cl₃N
• MW: 342.690521717072
• CID: 2722581
• Update Time: 2023-08-07

Dtxsid50962109 Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium,chloride
• 6,8-Dichloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• Dtxsid50962109

• Inchi： 1S/C17H17Cl2N.ClH/c1-11-17(12-6-4-3-5-7-12)14-8-13(18)9-16(19)15(14)10-20(11)2;/h3-9,11,17H,10H2,1-2H3;1H/t11-,17?;/m0./s1
• InChI Key： WULYHCNMZRXLOU-WLDKTUJCSA-N
• SMILES： ClC1=CC(=CC2=C1CN(C)[C@@H](C)C2C1C=CC=CC=1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 329
• Topological Polar Surface Area: 3.2